Cas no 1638744-03-2 ((3S)-3-fluoropiperidin-4-one;hydrochloride)

• Product Name: (3S)-3-fluoropiperidin-4-one;hydrochloride
• CAS No: 1638744-03-2
• MF: C₅H₉ClFNO
• MW: 153.582463979721
• CID: 5171312
• PubChem ID: 132352616
• Update Time: 2026-03-04

(3S)-3-fluoropiperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-3-fluoropiperidin-4-one hydrochloride
• (3S)-3-fluoropiperidin-4-one;hydrochloride
• 1638744-03-2
• PS-20970
• (S)-3-Fluoropiperidin-4-one hydrochloride
• (3S)-3-Fluoropiperidin-4-one HCl
• 4-Piperidinone, 3-fluoro-, hydrochloride (1:1), (3S)-
• (S)-3-Fluoropiperidin-4-onehydrochloride
• E88550

• Inchi： 1S/C5H8FNO.ClH/c6-4-3-7-2-1-5(4)8;/h4,7H,1-3H2;1H/t4-;/m0./s1
• InChI Key： BYUPJANSFLEUDQ-WCCKRBBISA-N
• SMILES： F[C@H]1CNCCC1=O.Cl

Computed Properties

• Exact Mass: 153.0356698g/mol
• Monoisotopic Mass: 153.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on (3S)-3-fluoropiperidin-4-one;hydrochloride

(3S)-3-fluoropiperidin-4-one;hydrochloride (CAS No. 1638744-03-2): A Comprehensive Overview

(3S)-3-fluoropiperidin-4-one;hydrochloride (CAS No. 1638744-03-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, also known as (3S)-3-fluoro-4-piperidinone hydrochloride, is a derivative of piperidine with a fluorine atom and a ketone group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The unique structural features of (3S)-3-fluoropiperidin-4-one;hydrochloride contribute to its versatility in medicinal chemistry. The presence of the fluorine atom can significantly influence the pharmacokinetic properties of the molecule, such as its metabolic stability and lipophilicity. Additionally, the ketone group provides a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential applications of (3S)-3-fluoropiperidin-4-one;hydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this intermediate exhibit potent activity against various neurological disorders, including Alzheimer's disease and Parkinson's disease. The fluorine atom in these derivatives has been shown to enhance blood-brain barrier permeability, thereby improving drug efficacy.

In another study, scientists at the University of California, San Francisco, investigated the use of (3S)-3-fluoropiperidin-4-one;hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The results indicated that these compounds could potentially offer improved therapeutic profiles compared to existing SSRIs, with reduced side effects and enhanced efficacy. This finding underscores the importance of (3S)-3-fluoropiperidin-4-one;hydrochloride as a key building block in drug discovery and development.

The synthesis of (3S)-3-fluoropiperidin-4-one;hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 1-benzyl-(3S)-fluoro-piperidin-4-one with hydrochloric acid to form the hydrochloride salt. This method has been optimized to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where chirality plays a significant role in biological activity.

The physical and chemical properties of (3S)-3-fluoropiperidin-4-one;hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 195°C to 197°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various analytical techniques and formulations.

In terms of safety and handling, (3S)-3-fluoropiperidin-4-one;hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

The market demand for (3S)-3-fluoropiperidin-4-one;hydrochloride has been steadily increasing due to its growing importance in pharmaceutical research and development. Major pharmaceutical companies and research institutions are investing significant resources into exploring new applications for this compound. As a result, there is a growing need for reliable suppliers who can provide high-quality, consistent batches of this intermediate.

In conclusion, (3S)-3-fluoropiperidin-4-one;hydrochloride (CAS No. 1638744-03-2) is a versatile and valuable compound with promising applications in medicinal chemistry and drug discovery. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, its significance in the pharmaceutical industry is likely to grow even further.